Cas no 26062-48-6 (L-Histidine,homopolymer)

• Product Name: L-Histidine,homopolymer
• CAS No: 26062-48-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD00166382
• CID: 242575
• PubChem ID: 24899031
• Update Time: 2026-05-14

L-Histidine,homopolymer Chemical and Physical Properties

Names and Identifiers

• L-Histidine,homopolymer
• POLY-L-HISTIDINE MW 5000-15000
• Poly(L-histidine)
• Polyhistidine

• MDL： MFCD00166382
• Inchi： InChI=1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： HNDVDQJCIGZPNO-YFKPBYRVSA-N
• SMILES： OC([C@H](CC1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 155.069
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.423
• Melting Point: 282℃
• Boiling Point: 458.9oC at 760 mmHg
• Flash Point: 282oC
• Refractive Index: 1.731
• PSA: 92.00000
• LogP: 0.06440
• Specific Rotation: 12.4 o (C=11,6N HCL)

L-Histidine,homopolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita

Additional information on L-Histidine,homopolymer

Professional Introduction to Compound with CAS No. 26062-48-6 and Product Name: L-Histidine, homopolymer

L-Histidine, homopolymer, identified by the Chemical Abstracts Service Number (CAS No.) 26062-48-6, is a significant compound in the field of pharmaceuticals and biotechnology. This homopolymer, composed exclusively of L-histidine residues, has garnered considerable attention due to its unique structural and functional properties. The applications of this compound span across various domains, including drug delivery systems, enzyme stabilization, and as a precursor in the synthesis of more complex biomolecules.

The structural integrity of L-Histidine, homopolymer is characterized by its repetitive sequence of L-histidine amino acids. This repetitive structure imparts specific physicochemical properties, such as high solubility in aqueous solutions and a strong affinity for metal ions. These attributes make it an invaluable component in the development of metal-binding agents and chelating agents used in therapeutic interventions.

Recent advancements in the field of bioconjugation have highlighted the potential of L-Histidine, homopolymer as a carrier for targeted drug delivery. Researchers have demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs by forming stable complexes. These complexes not only improve solubility but also allow for controlled release profiles, thereby optimizing therapeutic efficacy. The ability to modify the polymer chain length and incorporate functional groups further tailors its application for specific biological targets.

In the realm of enzyme engineering, L-Histidine, homopolymer has been utilized as a stabilizing agent to enhance the thermal and chemical stability of enzymes. This is particularly relevant in industrial biotechnology where enzymes are often subjected to harsh conditions during catalytic processes. By encapsulating enzymes within a L-Histidine, homopolymer matrix, researchers have observed prolonged activity lifespans and improved operational efficiency.

The role of L-Histidine, homopolymer in mimicking natural peptide sequences has also been explored extensively. Its structural similarity to di- or tri-peptides allows it to interact with peptide receptors and enzymes, making it a promising candidate for developing peptidomimetics. These mimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as rapid degradation or immunogenicity.

Moreover, L-Histidine, homopolymer has found applications in diagnostic assays due to its ability to bind specific analytes. For instance, it has been employed in the development of biosensors for detecting metal ions or small organic molecules. The high selectivity and sensitivity offered by these biosensors make them valuable tools in environmental monitoring and clinical diagnostics.

The synthesis of L-Histidine, homopolymer typically involves polymerization techniques such as solid-phase peptide synthesis (SPPS) or enzymatic catalysis. These methods allow for precise control over the polymer chain length and sequence fidelity, which are critical for achieving desired biological activities. Recent innovations in synthetic methodologies have enabled the production of L-Histidine, homopolymers with increasingly complex architectures, opening new avenues for functionalization and customization.

The versatility of L-Histidine, homopolymer extends to its use as a building block for more sophisticated biomaterials. For example, it can be cross-linked with other polymers or biomolecules to create hydrogels with tailored mechanical properties. These hydrogels are finding applications in tissue engineering scaffolds and wound dressings due to their biocompatibility and ability to support cell growth.

In conclusion, L-Histidine,homopolymer (CAS No 26062-48-6) represents a multifaceted compound with broad applications across pharmaceuticals,bioconjugation,tissue engineering,diagnostics,and industrial biotechnology. Its unique structural features and functional properties continue to drive innovation in drug development,biosensor design,and biomaterial science. As research progresses,the potential applications of this compound are expected to expand further, L-Histidine,homopolymer (CAS No 26062-48-6) will undoubtedly remain at forefront of scientific exploration.